Cas no 3438-47-9 (4-tert-butylpyrimidine)

• Product Name: 4-tert-butylpyrimidine
• CAS No: 3438-47-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 295695
• PubChem ID: 11480473
• Update Time: 2025-04-19

4-tert-butylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-(1,1-dimethylethyl)-
• 4-tert-butyl-pyrimidine
• 4-tert-Butylpyrimidine
• Pyrimidine,4-tert-butyl- (6CI,8CI)
• 3438-47-9
• 4-(Tert-butyl)pyrimidine
• MFTBXLQLZDEFDK-UHFFFAOYSA-N
• 4-(1,1-Dimethylethyl)pyrimidine
• AKOS006372489
• SCHEMBL179269
• EN300-1196602
• Pyrimidine,4-(1,1-dimethylethyl)-(9ci)
• CS-0272614
• DTXSID601303863
• 4-tert-butylpyrimidine

• Inchi： 1S/C8H12N2/c1-8(2,3)7-4-5-9-6-10-7/h4-6H,1-3H3
• InChI Key： MFTBXLQLZDEFDK-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives